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Compound of Interest

Compound Name: 2-Pyrazinoylguanidine

CAS No.: 60398-24-5

Cat. No.: B1201216

Get Quote

This guide provides essential safety and logistical information for the proper disposal of 2-
Pyrazinoylguanidine, a compound utilized in pharmaceutical research and development.

Adherence to these procedures is critical for ensuring laboratory safety, environmental

protection, and regulatory compliance. This document is intended for researchers, scientists,

and drug development professionals who handle this compound.

Executive Summary: The Imperative of Proper
Chemical Disposal
The responsible management of chemical waste is a cornerstone of modern laboratory

practice. For a specialized compound like 2-Pyrazinoylguanidine, a derivative of pyrazinoic

acid, understanding its specific hazard profile is the first step toward safe disposal. This guide

provides a comprehensive framework for evaluating the hazards of 2-Pyrazinoylguanidine
and outlines detailed, step-by-step procedures for its proper disposal, ensuring the safety of

personnel and the environment. As the generator of the waste, you are legally responsible for

its proper identification and disposal.[1]
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Hazard Identification and Risk Assessment
While a specific Safety Data Sheet (SDS) for 2-Pyrazinoylguanidine is not readily available in

the public domain, we can infer potential hazards from closely related structures, such as

Pyrazinamide. However, it is crucial to note that different suppliers may classify the hazards of

even well-known compounds differently. For instance, some Safety Data Sheets for

Pyrazinamide, a related compound, classify it as fatal if it comes into contact with the skin or is

inhaled, and as a skin irritant.[2] Other sources may not classify it as a hazardous substance.

[3][4]

Given this potential for significant hazard, a cautious approach is mandatory. All personnel

handling 2-Pyrazinoylguanidine should treat it as a hazardous substance until a formal

hazard characterization proves otherwise.

Key Physicochemical Properties of 2-Pyrazinoylguanidine:

Property Value Source

Molecular Formula C6H7N5O PubChem[5]

Molecular Weight 165.15 g/mol PubChem[5]

CAS Number 60398-24-5 PubChem[5]

Personal Protective Equipment (PPE): Your First
Line of Defense
Before handling 2-Pyrazinoylguanidine in any capacity, including for disposal, all personnel

must be equipped with the appropriate Personal Protective Equipment (PPE).

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are mandatory.

Eye Protection: Safety glasses with side shields or chemical splash goggles are essential.

Skin and Body Protection: A lab coat is required. For handling larger quantities or in the

event of a spill, consider additional protective clothing.[6]
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Respiratory Protection: If there is a risk of generating dust or aerosols, a properly fitted

respirator is necessary.

The Critical Step: Hazardous Waste Determination
Under the Resource Conservation and Recovery Act (RCRA), the generator of the waste is

responsible for determining if it is hazardous.[1][7] This is the most critical step in the disposal

process and will dictate the required procedures.

Is it a "Solid Waste"?
The first step is to determine if the material is a "solid waste"[1]. In a laboratory setting, any 2-
Pyrazinoylguanidine that is being discarded is considered a solid waste.

Is it a "Hazardous Waste"?
A solid waste is considered hazardous if it meets one of two criteria:

Listed Waste: The EPA lists specific wastes as hazardous. You must check the F-list (wastes

from non-specific sources), K-list (wastes from specific sources), P-list (acutely hazardous

unused commercial chemical products), and U-list (toxic and other hazardous unused

commercial chemical products).

Characteristic Waste: If the waste is not listed, it may still be hazardous if it exhibits one of

the four characteristics of hazardous waste:

Ignitability: Can it create fire in certain conditions?

Corrosivity: Does it have a pH less than or equal to 2, or greater than or equal to 12.5?

Reactivity: Is it unstable under normal conditions?

Toxicity: Is it harmful when ingested or absorbed?

A formal analysis by an environmental testing laboratory may be necessary to definitively

determine these characteristics for 2-Pyrazinoylguanidine waste.

Disposal Procedures: A Step-by-Step Guide
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The disposal pathway for 2-Pyrazinoylguanidine depends entirely on the outcome of the

hazardous waste determination.

Scenario 1: The Waste is Determined to be Non-
Hazardous
If, through proper testing and documentation, you have determined that your 2-
Pyrazinoylguanidine waste is not hazardous, you may dispose of it as a standard chemical

waste. However, it is still best practice to avoid disposal down the drain.

Procedure for Non-Hazardous Disposal:

Consolidate: Collect the waste 2-Pyrazinoylguanidine in a clearly labeled, sealed, and

chemically compatible container.

Labeling: Label the container as "Non-Hazardous Waste: 2-Pyrazinoylguanidine".

Disposal: Dispose of the container through your institution's chemical waste program or a

licensed waste disposal contractor.

Scenario 2: The Waste is Determined to be Hazardous
If the waste is determined to be hazardous (either listed or by characteristic), you must follow

strict hazardous waste disposal regulations.

Procedure for Hazardous Disposal:

Accumulation: Collect the hazardous waste in a designated Satellite Accumulation Area

(SAA) in a container that is:

In good condition.

Compatible with the waste.

Securely closed except when adding or removing waste.

Marked with the words "Hazardous Waste" and an identification of the contents (e.g.,

"Hazardous Waste: 2-Pyrazinoylguanidine").
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Labeling: The label must also include the date when the container becomes full.

Disposal: Arrange for pickup and disposal by a licensed hazardous waste contractor. All

shipments of hazardous waste must be accompanied by a hazardous waste manifest.

Chemical Inactivation: A Potential Pre-Treatment
Step
While not a substitute for proper disposal, chemical inactivation may be considered as a pre-

treatment step to render the waste less hazardous. For guanidine compounds, neutralization of

the hydrochloride salt with a strong base like sodium hydroxide (NaOH) can yield the free base,

which may be less soluble and easier to handle.[8]

It is critical to note that this procedure must be validated to ensure the resulting product is

indeed non-hazardous before altering the disposal pathway.

Emergency Procedures: Spill and Exposure
Management
In the event of a spill or personnel exposure, immediate action is required.

Spill Response:
Evacuate: Immediately evacuate the area.

Isolate: Secure the area and prevent entry.

Report: Notify your institution's Environmental Health and Safety (EHS) department.

Clean-up: Only trained personnel with the proper PPE should clean up the spill using a spill

kit. The resulting waste must be disposed of as hazardous waste.[9]

Personnel Exposure:
Skin Contact: Immediately wash the affected area with soap and water for at least 15

minutes. Remove contaminated clothing.[3][4]
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Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids.

Inhalation: Move the affected person to fresh air.

Ingestion: Do NOT induce vomiting.

In all cases of exposure, seek immediate medical attention.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-
Pyrazinoylguanidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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